Cas no 117291-13-1 (3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid)

• Product Name: 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid
• CAS No: 117291-13-1
• MF: C₁₁H₉BrF₃NO₃
• MW: 340.093272924423
• CID: 4575016
• PubChem ID: 2768173
• Update Time: 2025-10-29

3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMOPHENYL)-3-[(2,2,2-TRIFLUOROACETYL)AMINO]PROPANOIC ACID
• 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid

• Inchi： 1S/C11H9BrF3NO3/c12-7-3-1-2-6(4-7)8(5-9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)
• InChI Key： SYAKLHHMWLLBQU-UHFFFAOYSA-N
• SMILES： C(CC(=O)O)(NC(=O)C(F)(F)F)C1C=CC=C(Br)C=1

Additional information on 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid

Comprehensive Overview of 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid (CAS No. 117291-13-1)

The compound 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid (CAS No. 117291-13-1) is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a bromophenyl group and a trifluoroacetyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and its role in peptide modification and enzyme inhibition studies.

In recent years, the demand for fluorinated compounds like 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and targeted therapies, where fluorinated analogs play a pivotal role. The compound's CAS No. 117291-13-1 is often queried in databases such as PubChem and Reaxys, reflecting its importance in high-throughput screening and medicinal chemistry.

The synthesis of 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid involves multi-step organic reactions, including amide coupling and halogenation. Its bromine substituent offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in drug design. This adaptability has made it a subject of interest in structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for central nervous system (CNS) targets.

From an analytical perspective, 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for its use in preclinical research. The compound's trifluoroacetyl group also enhances its detectability in bioanalytical assays, a feature leveraged in pharmacokinetic studies.

Environmental and safety considerations are paramount when handling 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid. While not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed. Its stability under various pH conditions makes it suitable for formulation development, a topic frequently explored in pharmaceutical forums and research publications.

In summary, 3-(3-Bromophenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid (CAS No. 117291-13-1) is a multifaceted compound bridging chemical synthesis and drug discovery. Its applications in fluorine chemistry and bioconjugation continue to inspire innovations, addressing contemporary challenges in therapeutic development. For researchers seeking reliable suppliers, platforms like Sigma-Aldrich and TCI Chemicals often list this compound under its IUPAC name or CAS registry number.